3-{[2-(1-Pyrrolidinyl)ethyl]oxy}benzoic acid

• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol
• IUPAC Name: 3-(2-pyrrolidin-1-ylethoxy)benzoic acid
• InChI: InChI=1S/C13H17NO3/c15-13(16)11-4-3-5-12(10-11)17-9-8-14-6-1-2-7-14/h3-5,10H,1-2,6-9H2,(H,15,16)
• InChI Key: WHNQHQDECCTTDC-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCOC2=CC=CC(=C2)C(=O)O

Description

3-{[2-(1-Pyrrolidinyl)ethyl]oxy}benzoic acid is a useful research compound. Its molecular formula is C13H17NO3 and its molecular weight is 235.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 3-{[2-(1-pyrrolidinyl)ethyl]oxy}benzoate D37 (1.6 g) and sodium hydroxide (708 mg, 18.2 mmol) in MeOH (50 ml) and water (10 ml) was refluxed for 18 hours. The reaction was concentrated and water added and acidified to pH3 with 2M HCl solution. The reaction was concentrated and was added MeOH and was filtered, concentrated to give a brown solid of desired product D38 in 1.5 g. LCMS [MH+] 236.1@0.96 min (5 min run)